Cas no 19889-37-3 (2-Ethyl-2-methylbutanoic acid)

• Product Name: 2-Ethyl-2-methylbutanoic acid
• CAS No: 19889-37-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00055649
• CID: 51423
• PubChem ID: 29846
• Update Time: 2025-08-05

2-Ethyl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-2-methylbutanoic acid
• 2-Ethyl-2-methylbutyric acid
• 2-METHYL-2-ETHYLBUTYRIC ACID
• 2-ethyl-2-methyl-butanoic acid
• 2-methyl-2-ethylbutanoic acid
• Butanoic acid,2-ethyl-2-methyl
• EINECS 243-402-3
• ethyl-2 methyl-2 butyric acid
• RARECHEM AL BO 0611
• 2-Methyl-2-ethylbuty
• 2-ethyl-2-methyl-butanoicaci
• alpha-ethyl-alpha-methylbutyricacid
• alpha-methyl-alpha-ethylbutanoicacid
• 2-methyl-2-ethylbutyricacid
• CL-0774
• Q27254464
• FT-0659657
• EN300-86432
• SCHEMBL184957
• 2A3027H97L
• CHEBI:180006
• A814037
• UNII-2A3027H97L
• 2-ethyl-2-methyl butanoic acid
• DTXSID7051840
• 2-Ethyl-2-methylbutanoicacid
• MFCD00055649
• 19889-37-3
• Butanoic acid, 2-ethyl-2-methyl-
• W-107664
• LMFA01020146
• AKOS012032283
• 2-Ethyl-2-methyl-butyric acid
• CS-0217822
• E87280
• Butyric acid, 2-ethyl-2-methyl-
• NS00026472
• SY197281
• DB-028143

• MDL： MFCD00055649
• Inchi： 1S/C7H14O2/c1-4-7(3,5-2)6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： LHJPKLWGGMAUAN-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC)CC)=O

Computed Properties

• Exact Mass: 130.09900
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.9

Experimental Properties

• Density: 0.9221 (rough estimate)
• Boiling Point: 210.1°C (estimate)
• Flash Point: 92 °C
• Refractive Index: 1.4320
• PSA: 37.30000
• LogP: 1.89730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-Ethyl-2-methylbutanoic acid

Introduction to 2-Ethyl-2-methylbutanoic Acid (CAS No. 19889-37-3)

2-Ethyl-2-methylbutanoic acid, identified by the chemical compound code CAS No. 19889-37-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and industrial applications. This compound, characterized by its unique structural properties, exhibits a variety of potential uses that span from synthetic chemistry to bioactive molecule development. The molecular structure of 2-Ethyl-2-methylbutanoic acid consists of a four-carbon chain with ethyl and methyl substituents at the second carbon, contributing to its distinct chemical behavior and reactivity.

The synthesis and characterization of 2-Ethyl-2-methylbutanoic acid have been subjects of extensive research due to its utility as an intermediate in the production of more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it increasingly accessible for industrial and research purposes. The compound's ability to serve as a precursor in the synthesis of esters, amides, and other derivatives has opened up new avenues in drug discovery and material science.

One of the most compelling aspects of 2-Ethyl-2-methylbutanoic acid is its role in the development of bioactive molecules. Researchers have been exploring its potential as a building block for novel pharmaceuticals, leveraging its structural motifs to design compounds with specific biological activities. For instance, studies have shown that derivatives of 2-Ethyl-2-methylbutanoic acid exhibit properties that make them attractive candidates for treating inflammatory diseases and metabolic disorders. The compound's ability to modulate enzyme activity and interact with biological targets has been a focal point in medicinal chemistry research.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 2-Ethyl-2-methylbutanoic acid's interactions with biological systems. Molecular modeling studies have revealed insights into how this compound binds to target proteins, providing valuable information for the design of more effective drugs. These computational approaches have complemented experimental efforts, allowing researchers to predict the efficacy and potential side effects of 2-Ethyl-2-methylbutanoic acid derivatives before they are synthesized in the lab.

The industrial significance of CAS No. 19889-37-3 cannot be overstated. Its use as an intermediate in the production of specialty chemicals has led to innovations in various sectors, including fragrances, polymers, and coatings. The compound's unique volatility and reactivity make it a valuable component in formulations that require precise control over chemical properties. As industries continue to seek sustainable and efficient synthetic routes, 2-Ethyl-2-methylbutanoic acid is poised to play a crucial role in these developments.

In conclusion, 2-Ethyl-2-methylbutanoic acid (CAS No. 19889-37-3) represents a fascinating subject of study with far-reaching implications in pharmaceuticals and industrial chemistry. Its structural versatility and functional properties have positioned it as a key player in the development of new drugs and materials. As research progresses, the full potential of this compound is expected to be realized, leading to further advancements that benefit both science and industry.